

leflunomide drug interaction studies with rifampin and methotrexate

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Leflunomide

CAS No.: 75706-12-6

Cat. No.: S532718

Get Quote

Drug Profiles and Theoretical Interaction Mechanisms

The table below summarizes the core mechanisms of the three drugs, which form the basis for predicting their interactions.

Drug	Primary Mechanism of Action	Key Metabolizing Enzymes/Pathways	Primary Elimination Route
Leflunomide [1] [2] [3]	Prodrug for teriflunomide , which inhibits dihydroorotate dehydrogenase (DHODH) , blocking <i>de novo</i> pyrimidine synthesis and leading to cytostatic effects on activated lymphocytes.	Hepatic metabolism to active metabolite; undergoes enterohepatic circulation.	Renal and biliary excretion (slow, half-life ~2 weeks). [3]

Drug	Primary Mechanism of Action	Key Metabolizing Enzymes/Pathways	Primary Elimination Route
Methotrexate [4]	Inhibits dihydrofolate reductase , disrupting purine and pyrimidine synthesis. In autoimmune diseases, its polyglutamated metabolites also inhibit AICAR transformylase , leading to anti-inflammatory adenosine release.	Hepatic metabolism to active polyglutamated forms; converted to 7-hydroxymethotrexate.	Primarily renal excretion.
Rifampin [5] [6]	Binds to the beta-subunit of bacterial DNA-dependent RNA polymerase , inhibiting RNA synthesis.	Hepatic deacetylation (via esterases) to 25-desacetyl rifampin.	Biliary excretion and enterohepatic circulation; <30% excreted renally.

The most significant predicted interaction is between **leflunomide/teriflunomide** and **rifampin**. Rifampin is a potent inducer of cytochrome P450 (CYP) enzymes and drug transporters [5]. Since teriflunomide's long half-life is partly due to enterohepatic recirculation [3], rifampin could accelerate its clearance by inducing these pathways, potentially reducing **leflunomide**'s efficacy. In contrast, the combination of **leflunomide** and **methotrexate** is recognized as a therapeutic strategy for rheumatoid arthritis, with studies showing it is generally well-tolerated and more effective than methotrexate alone [7] [8]. The main concern for this combination is an increased risk of hepatotoxicity, necessitating careful liver function monitoring [7] [8] [3].

Proposed Experimental Protocol for Interaction Studies

To empirically evaluate these interactions, the following *in vivo* pharmacokinetic study protocol is proposed.

Study Objective

To evaluate the effects of rifampin and methotrexate on the pharmacokinetics of teriflunomide, the active metabolite of **leflunomide**.

Experimental Design

- **Population:** Healthy adult volunteers (n=24), ensuring inclusion criteria cover a range of CYP genotypes where possible.
- **Design:** An open-label, fixed-sequence study.
 - **Phase 1:** Administration of a single oral dose of **leflunomide** (e.g., 20 mg).
 - **Washout Period:** A period of at least 8 weeks, confirmed by plasma teriflunomide levels <0.02 mg/L [3].
 - **Phase 2:** Pre-treatment with rifampin (600 mg daily) for 7-10 days to achieve full enzyme induction [5], followed by co-administration of a single dose of **leflunomide** with rifampin.
 - A separate cohort or study arm should investigate the **leflunomide**-methotrexate interaction, administering multiple doses of methotrexate (e.g., 15 mg weekly) before **leflunomide** dosing.


Blood Sampling and Analysis

- **Schedule:** Intensive PK sampling over 8 weeks post-**leflunomide** dose (e.g., pre-dose, 2, 4, 6, 8, 12, 24, 48h, then weekly).
- **Analytes:** Plasma concentrations of **teriflunomide**.
- **PK Parameters:** Calculate AUC_{0-∞}, C_{max}, T_{max}, and half-life (t_{1/2}) for teriflunomide in both phases.

Safety Monitoring

- Conduct frequent **Liver Function Tests (LFTs)** - ALT, AST - before and during the study [3].
- Monitor for gastrointestinal adverse events (diarrhea, nausea) and hematological parameters (CBC with differential) [7] [8] [3].

The workflow for this experimental protocol can be visualized as follows:



[Click to download full resolution via product page](#)

Data Collection and Analysis Framework

The quantitative data collected from the proposed study should be summarized for clear comparison, as outlined in the following template.

Pharmacokinetic Parameter	Leflunomide Alone (Mean \pm SD)	Leflunomide + Rifampin (Mean \pm SD)	Ratio of Geometric Means (90% CI)	Inference
AUC _{0-∞} (μg·h/mL)	(Data to be collected)	(Data to be collected)	(Data to be collected)	(Data to be collected)
C _{max} (μg/mL)	(Data to be collected)	(Data to be collected)	(Data to be collected)	(Data to be collected)
Half-life (t _{1/2} , days)	(Data to be collected)	(Data to be collected)	(Data to be collected)	(Data to be collected)
Apparent Clearance (CL/F, L/h)	(Data to be collected)	(Data to be collected)	(Data to be collected)	(Data to be collected)

The primary endpoint would be the change in teriflunomide exposure (AUC). A decrease in AUC and C_{max}, along with an increase in clearance, when **leflunomide** is co-administered with rifampin would confirm the induction interaction. Safety data should be tabulated to compare the incidence of adverse events (e.g., elevated liver enzymes) across study phases.

Visualizing the Mechanistic and Interaction Pathways

The predicted mechanistic pathways and interactions between these drugs are complex. The following diagram synthesizes the information from the search results to provide a clear overview.

Key Considerations for Researchers

- **Clinical Translation:** The **leflunomide**-methotrexate combination is a validated therapy, but the **leflunomide**-rifampin interaction is a critical knowledge gap. If confirmed, it would necessitate dose adjustments and rigorous therapeutic drug monitoring of teriflunomide levels in patients requiring both treatments [3].
- **Toxicity Monitoring:** The primary risk for the **leflunomide**-methotrexate combination is hepatotoxicity [7] [8] [3]. Any interaction study must include stringent LFT monitoring. Adding rifampin,

which itself can cause hepatotoxicity [6], would compound this risk, making safety a paramount endpoint.

- **Genotypic Variations:** Consider stratifying participants or analyzing data based on genetic polymorphisms in enzymes like CYP1A2, for which teriflunomide is a weak inducer [1], as this may influence the magnitude of the interaction with rifampin.

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. Leflunomide: Uses, Interactions, Mechanism of Action [go.drugbank.com]
2. Mechanism of action for leflunomide in rheumatoid arthritis [pubmed.ncbi.nlm.nih.gov]
3. : Package Insert / Prescribing Information / MOA Leflunomide [drugs.com]
4. Methotrexate - StatPearls - NCBI Bookshelf - NIH [ncbi.nlm.nih.gov]
5. Rifampin drug interactions [pubmed.ncbi.nlm.nih.gov]
6. Rifampin: Uses, Interactions, Mechanism of Action [go.drugbank.com]
7. Leflunomide and methotrexate combination therapy in ... [pmc.ncbi.nlm.nih.gov]
8. The Combination of Leflunomide (Arava) and Methotrexate ... [hopkinsarthritis.org]

To cite this document: Smolecule. [leflunomide drug interaction studies with rifampin and methotrexate]. Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b532718#leflunomide-drug-interaction-studies-with-rifampin-and-methotrexate>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com